5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide
Description
The compound is a derivative of pyrazine and thiophene . Pyrazine is a basic heterocyclic compound that contains a six-membered ring with two nitrogen atoms . Thiophene is a five-membered ring compound with one sulfur atom .
Synthesis Analysis
A related compound, (E)-N-{(thiophene-2-yl)methylene}pyrazine-2-carboxamide, was synthesized through the 1:1 mole ratio reaction of thiophene-2-carbaldehyde and pyrazine-2-carboxamide in ethyl-alcohol solution .Molecular Structure Analysis
The molecular structure of related compounds was characterized using various techniques such as vibrational, nuclear magnetic resonance (1H- and 13C-NMR), and electronic (UV–Vis) spectroscopies .Chemical Reactions Analysis
The synthesis of related compounds involves reactions like the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Scientific Research Applications
Biologically Active Compounds
Thiophene-based analogs, such as “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide”, have been of interest to a growing number of scientists as potential classes of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry and Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially be used in these fields.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This implies that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could be used in the development of new organic semiconductors.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of organic field-effect transistors (OFETs) . Therefore, “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially be used in the production of OFETs.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . This suggests that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could be used in the production of OLEDs.
Pharmacological Properties
Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . This implies that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially exhibit similar properties.
DNA Thermal Denaturation Investigation
A thermal denaturation investigation of DNA was studied using a temperature-control programmer spectrometer . This suggests that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially be used in similar investigations.
Reactivity Parameters
Reactivity parameters such as electron affinity, ionization energy, chemical softness and hardness, electrophilicity and chemical potential were also calculated . This suggests that “5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide” could potentially be used in studies involving these reactivity parameters.
properties
IUPAC Name |
5-methyl-N-(2-thiophen-2-ylethyl)pyrazine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3OS/c1-9-7-15-11(8-14-9)12(16)13-5-4-10-3-2-6-17-10/h2-3,6-8H,4-5H2,1H3,(H,13,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXFRALYRVRRLKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)C(=O)NCCC2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-N-(2-(thiophen-2-yl)ethyl)pyrazine-2-carboxamide | |
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